4-[1,1-Difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]benzoic acid

• IUPAC Name: 4-[1,1-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]benzoic acid
• InChI: InChI=1S/C14H17F2NO5/c1-13(2,3)22-12(20)17-8-14(15,16)21-10-6-4-9(5-7-10)11(18)19/h4-7H,8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key: BZOCOMQLDQENQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(OC1=CC=C(C=C1)C(=O)O)(F)F
• Molecular Formula: C14H17F2NO5
• Molecular Weight: 317.28 g/mol
• CAS No.: 2470437-65-9

Description

Molecular Structure Analysis

The molecular structure of a substance is based on structures generated from information available in databases. If generated, an InChI string will also be generated and made available for searching. This information is only displayed if the substance is well-defined, its identity is not claimed confidential and there is sufficient information available in databases for algorithms to generate a molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis : Rhodium-catalyzed oxidative coupling of 2-amino- and 2-hydroxybenzoic acids with internal alkynes produces 8-substituted isocoumarin derivatives exhibiting solid-state fluorescence. This process can be applied to 4-[1,1-Difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]benzoic acid for the creation of novel compounds (Shimizu et al., 2009).

• Complexing Ability : The condensation of 2-aminobenzoic acid with ethoxymethylidene derivatives leads to the formation of compounds that can act as O,N,O-tridentate ligands. These ligands can form complexes with metals like nickel and copper, suggesting potential applications in coordination chemistry (Kudyakova et al., 2009).

Medical and Biological Applications

• Reactive Oxygen Species Detection : Novel fluorescence probes designed for detecting reactive oxygen species (ROS) in biological systems can be synthesized from benzoic acid derivatives. These probes can differentiate specific ROS types and are useful for studying their roles in biological processes (Setsukinai et al., 2003).

• Alzheimer's Disease Imaging : Benzoxazole derivatives synthesized from benzoic acid compounds have been evaluated as potential PET imaging probes for detecting β-amyloid plaques in Alzheimer's disease. This demonstrates the utility of benzoic acid derivatives in developing diagnostic tools for neurodegenerative diseases (Cui et al., 2012).

Material Science Applications

• Liquid Crystal Research : The study of liquid crystalline behavior in compounds, including benzoic acid derivatives, reveals insights into the influence of molecular structure on the formation of phases like smectic and columnar. This research contributes to the development of advanced materials in electronics and display technologies (Lose et al., 1998).

• Mesophase Stabilization : Semi-fluorination of alkyl groups in benzoic acid derivatives leads to the stabilization of hexagonal columnar mesophases. This finding has implications for the design of materials with specific optical and electronic properties (Percec et al., 1995).